Cas no 671-56-7 (3-Buten-2-ol, 1-chloro-)

3-Buten-2-ol, 1-chloro- Properties

Names and Identifiers

• 3-Buten-2-ol, 1-chloro-
• 1-chloro-2-hydroxy-3-butene
• 1-chlorobut-3-en-2-ol
• 3-HYDROXY-4-CHLORO-1-BUTENE
• 1-chloro-but-3-en-2-ol
• 671-56-7
• 1-CHB
• AKOS006382359
• SCHEMBL8781922
• DTXSID60870746
• +Expand

• InChIKey： PIPLRXXGXUVQRX-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7ClO/c1-2-4(6)3-5/h2,4,6H,1,3H2
• SMILES： C=CC(CCl)O

Computed Properties

• Exact Mass: 106.01861
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 106.019
• Heavy Atom Count: 6
• Complexity: 44.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.4643 (estimate)
• Boiling Point: 118.37°C (rough estimate)
• Flash Point: 67.5°C
• Density: 1.1110